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Compound of Interest

Compound Name: Wedeliatrilolactone A

Cat. No.: B1163372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Wedeliatrilolactone A is a naturally occurring sesquiterpenoid lactone isolated from the plant

Wedelia trilobata. As a member of the terpenoid lactone class of compounds, it is of significant

interest to the scientific community due to the known diverse biological activities of this

chemical family, which include cytotoxic, anti-inflammatory, and antimicrobial properties. This

technical guide provides a detailed overview of the known properties and biological activities of

Wedeliatrilolactone A, based on currently available data. It aims to serve as a valuable

resource for researchers and professionals involved in natural product chemistry,

pharmacology, and drug discovery.

Physicochemical Properties
Precise experimental data for several physicochemical properties of Wedeliatrilolactone A are

not extensively reported in the public domain. The following tables summarize the available

information.
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Property Value Source

CAS Number 156993-29-2 N/A

Molecular Formula C₂₃H₃₂O₉ N/A

Molecular Weight 452.49 g/mol N/A

Appearance Powder N/A

Table 1: General Physicochemical Properties of Wedeliatrilolactone A.

Property Value Source

Melting Point Data not available N/A

Boiling Point Data not available N/A

Density Data not available N/A

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Table 2: Physical Properties of Wedeliatrilolactone A.

Biological Activities and Mechanism of Action
Wedeliatrilolactone A has been noted for its potential hepatoprotective, antimicrobial, and

cytotoxic activities. However, detailed mechanistic studies and the specific signaling pathways

modulated by Wedeliatrilolactone A are not yet well-elucidated in the available scientific

literature. Much of the detailed mechanistic information available is for the related compound,

wedelolactone. Therefore, the signaling pathway information presented here for wedelolactone

should be considered as a potential starting point for investigations into Wedeliatrilolactone A,

and not as directly established mechanisms for Wedeliatrilolactone A itself.

Potential Anti-Inflammatory and Hepatoprotective
Signaling Pathways (Inferred from Wedelolactone
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Studies)
Studies on wedelolactone have identified its involvement in key inflammatory and cellular

protection pathways. These may serve as putative targets for Wedeliatrilolactone A.

Potential Anti-Inflammatory Signaling Pathways (Inferred from Wedelolactone)
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Caption: Potential anti-inflammatory signaling pathways targeted by wedelolactone.

Experimental Protocols
Detailed experimental protocols specifically for Wedeliatrilolactone A are scarce. The

following sections provide generalized protocols that can be adapted for the study of this

compound.

General Isolation and Purification Workflow
A specific, detailed protocol for the isolation of Wedeliatrilolactone A from Wedelia trilobata is

not readily available. However, a general workflow for the isolation of natural products from

plant material can be outlined. A study has mentioned the use of macroporous resin to enrich

for Wedeliatrilolactone A and B.[1]
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General Workflow for Isolation of Wedeliatrilolactone A

Dried & Powdered
Wedelia trilobata

Solvent Extraction
(e.g., Ethanol/Methanol)

Filtration & Concentration

Crude Extract

Column Chromatography
(e.g., Macroporous Resin)

Collection of Fractions

TLC/HPLC Analysis

Preparative HPLC

Identify Positive Fractions
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Spectroscopic Analysis
(NMR, MS)
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LDH Cytotoxicity Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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